Tetraethylcystamine dihydrochloride
Overview
Description
Tetraethylcystamine dihydrochloride is a chemical compound with the molecular formula C12H28N2S2.2ClH . It is also known as Cystamine, a cyclic disulfide compound comprised of two cysteamine (2-aminoethanethiol) molecules that are linked by a disulfide bond.
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C12H28N2S2.2ClH . The average mass of the molecule is 337.416 Da .
Scientific Research Applications
Dual-Stimulated Wormlike Micelles for Material Development
Tetraethylcystamine dihydrochloride, identified in research as N,N,N',N'-tetramethylcystamine dihydrochloride (TMCDD), has been utilized in the preparation of dual-stimulated wormlike micelles alongside the conventional anionic surfactant, sodium dodecyl sulfate (SDS). This research highlighted the application of TMCDD in creating redox-responsive materials, which can reversibly switch their properties in response to pH changes due to reversible protonation, and can be disassembled by redox reactions, demonstrating potential in pharmaceutical or biomedical material development (Zhang, Xu, Wang, & Jiang, 2019).
Antidepressant Effect Exploration in Tetracyclic Compounds
Research into chlorinated tetracyclic compounds, as homologues to known anxiolytic and antidepressant drugs, involved this compound derivatives. These compounds were synthesized and tested for their antidepressant activity in mice, revealing significant reduction in immobility times, indicating a potential for antidepressant effects. This opens pathways for exploring this compound derivatives in psychiatric medication development (Karama, Sultan, Almansour, & El-Taher, 2016).
Innovative Antibody Development for Tetracycline Detection
While not directly involving this compound, related research into tetracycline detection methods has led to the development of indirect heterologous competitive enzyme-linked immunosorbent assay (ELISA) methods. These methods utilize antibodies against tetracycline residues, highlighting the broader context of research into tetracycline and its derivatives for environmental and health safety applications (Zhang, Lu, Liu, Zhao, & Xi, 2007).
Environmental Impact and Soil Interaction Studies
Further investigations have shown that tetracycline and its derivatives, including this compound, interact significantly with soil and environmental components. Studies on sorption of tetracyclines by soils have provided insights into their environmental behavior, bioavailability, and potential impacts on natural ecosystems, emphasizing the importance of understanding and mitigating the environmental presence of such compounds (Sassman & Lee, 2005).
Safety and Hazards
Properties
IUPAC Name |
2-[2-(diethylamino)ethyldisulfanyl]-N,N-diethylethanamine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H28N2S2.2ClH/c1-5-13(6-2)9-11-15-16-12-10-14(7-3)8-4;;/h5-12H2,1-4H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAJOPXKRAWMQDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCSSCCN(CC)CC.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H30Cl2N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00274906 | |
Record name | AGN-PC-0JKLOP | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00274906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22194-38-3 | |
Record name | Tetraethylcystamine dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022194383 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | AGN-PC-0JKLOP | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00274906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TETRAETHYLCYSTAMINE DIHYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IGZ1ZP92B8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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